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Compound of Interest

Compound Name: L-NIL hydrochloride

Cat. No.: B116163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-N6-(1-iminoethyl)lysine hydrochloride

(L-NIL hydrochloride), a potent and selective inhibitor of inducible nitric oxide synthase

(iNOS). This document covers its chemical properties, mechanism of action, relevant signaling

pathways, and detailed experimental protocols for its application in research settings.

Core Properties of L-NIL Hydrochloride
L-NIL hydrochloride is a small molecule inhibitor widely used in biomedical research to

investigate the roles of iNOS in various physiological and pathological processes. Its chemical

and physical properties are summarized below.
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Property Value Citation(s)

Chemical Name
N6-(1-iminoethyl)-L-lysine,

dihydrochloride
[1]

Synonyms
L-N6-(1-Iminoethyl)lysine

dihydrochloride
[2]

Molecular Formula C₈H₁₇N₃O₂ · 2HCl [1]

Molecular Weight 260.16 g/mol [1]

CAS Number 159190-45-1 [1]

Appearance Crystalline solid [1]

Purity ≥95% [1]

Solubility

Water (~50 mg/mL), PBS (pH

7.2) (~30 mg/mL), DMSO (~15

mg/mL), DMF (~15 mg/mL),

Ethanol (~1 mg/mL)

[1]

Storage -20°C [1]

Mechanism of Action and Selectivity
L-NIL hydrochloride is a potent inhibitor of nitric oxide synthase (NOS) enzymes, with a

marked selectivity for the inducible isoform (iNOS or NOS2) over the endothelial (eNOS or

NOS3) and neuronal (nNOS or NOS1) isoforms.[2][3] The primary mechanism of inhibition

involves the alteration and loss of the heme residue at the active site of the iNOS enzyme.[4]

This selective inhibition allows for the targeted investigation of iNOS activity in various

biological systems.

The inhibitory potency of L-NIL hydrochloride against different NOS isoforms is presented in

the following table.
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NOS Isoform IC₅₀ Value (µM) Citation(s)

iNOS (murine) 0.4 - 3.3 [5]

nNOS (rat) 17 - 92 [5]

eNOS 8 - 38 [5]

Role in Signaling Pathways
L-NIL hydrochloride, by inhibiting iNOS, modulates signaling pathways that are dependent on

the production of nitric oxide (NO). In inflammatory conditions, various stimuli such as

lipopolysaccharide (LPS) and pro-inflammatory cytokines can induce the expression of iNOS.

[6] The resulting overproduction of NO can have both physiological and pathophysiological

consequences.

The induction of iNOS and its inhibition by L-NIL hydrochloride can be visualized in the

context of a simplified inflammatory signaling pathway.
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Cell Culture

Griess Assay

Data Analysis

Seed RAW 264.7 cells
in 96-well plate

Treat with L-NIL hydrochloride
(various concentrations)

Induce iNOS with
LPS + IFN-γ

Incubate for 24-48 hours

Collect supernatant

Add Griess reagent to
samples and standards

Prepare nitrite standards

Incubate at RT

Measure absorbance
at 540-550 nm

Calculate nitrite concentration

Determine IC₅₀ value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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